![molecular formula C14H15N3O3 B564771 Desmethyl Gabazine CAS No. 835870-49-0](/img/structure/B564771.png)
Desmethyl Gabazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Desmethyl Gabazine is a chemical compound with the molecular formula C14H15N3O3 and a molecular weight of 273.29 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms . The specific arrangement of these atoms contributes to the unique properties of the compound .Scientific Research Applications
Desmethyl Gabazine has been used in a variety of scientific research applications. For example, it has been used in studies to investigate the effects of GABAergic transmission on the activity of neurons and to study the effects of GABAergic transmission on the development and plasticity of the nervous system. It has also been used to study the effects of GABAergic transmission on the modulation of behavior and to investigate the effects of GABAergic transmission on learning and memory.
Mechanism of Action
Target of Action
Desmethyl Gabazine primarily targets the GABA-A receptors . These receptors are ionotropic receptors for the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), which plays a crucial role in virtually all physiological functions in the brain .
Mode of Action
This compound acts as a competitive antagonist of GABA-A receptors . It interacts with different residues on the receptors, thereby antagonizing the action of GABA . This interaction results in changes in the neuronal excitability and stabilization .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the GABAergic system of neurotransmission . By antagonizing the GABA-A receptors, this compound disrupts the normal inhibitory function of GABA, leading to changes in neuronal excitability and potentially affecting various downstream effects related to mood, anxiety, and other neurological functions .
Pharmacokinetics
These properties can significantly impact the bioavailability of the compound, determining how effectively it can reach its target receptors and exert its effects .
Result of Action
The primary result of this compound’s action is a reduction in the inhibitory effects of GABA, leading to changes in neuronal excitability . This can have various downstream effects, potentially influencing mood, anxiety, and other neurological functions . .
Advantages and Limitations for Lab Experiments
One of the main advantages of using Desmethyl Gabazine in laboratory experiments is that it is a relatively simple compound to synthesize. This makes it an ideal compound for use in a variety of experiments. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is not as potent as other GABAergic compounds, such as benzodiazepines, and therefore may not be suitable for all experiments.
Future Directions
There are a number of potential future directions for the use of Desmethyl Gabazine in laboratory experiments. For example, it could be used to investigate the effects of GABAergic transmission on the development and plasticity of the nervous system, as well as the effects of GABAergic transmission on behavior and learning and memory. Additionally, this compound could be used to investigate the potential therapeutic applications of GABAergic compounds in neurological disorders, such as epilepsy, anxiety, and depression. Furthermore, this compound could be used to investigate the potential of GABAergic compounds for treating addiction. Finally, this compound could be used to investigate the potential of GABAergic compounds for treating neurodegenerative diseases, such as Alzheimer’s disease.
Synthesis Methods
Desmethyl Gabazine is synthesized through a two-step process. First, the GABA is reacted with a base, such as NaOH or KOH, to produce a carboxylic acid, which is then reacted with a reducing agent, such as NaBH4, to produce this compound. This method is relatively simple and can be used to synthesize this compound in a laboratory setting.
Biochemical Analysis
Cellular Effects
It is believed to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of Desmethyl Gabazine is not well-defined. It is suggested that it exerts its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is hypothesized that the effects of this product may change over time, potentially due to factors such as the product’s stability, degradation, and long-term effects on cellular function
Dosage Effects in Animal Models
It is possible that threshold effects may be observed, as well as potential toxic or adverse effects at high doses
Metabolic Pathways
It is possible that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels
Transport and Distribution
It is possible that it interacts with various transporters or binding proteins, and may have effects on its localization or accumulation
Subcellular Localization
It is possible that it has targeting signals or post-translational modifications that direct it to specific compartments or organelles
properties
IUPAC Name |
4-[3-(4-hydroxyphenyl)-6-iminopyridazin-1-yl]butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c15-13-8-7-12(10-3-5-11(18)6-4-10)16-17(13)9-1-2-14(19)20/h3-8,15,18H,1-2,9H2,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLBZOXNFDJCREI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=N)C=C2)CCCC(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675809 |
Source
|
Record name | 4-[6-Imino-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-3,6-dihydropyridazin-1(2H)-yl]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
835870-49-0 |
Source
|
Record name | 4-[6-Imino-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-3,6-dihydropyridazin-1(2H)-yl]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.